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Technical Support Center: Gamma Spectroscopy
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals handle unexpected

peaks in a gamma spectrum.

Troubleshooting Guide: Identifying Unexpected
Peaks
If you encounter an unexpected peak in your gamma spectrum, follow this step-by-step guide

to identify its source.

Step 1: Characterize the Peak

Determine the Peak's Energy: Precisely calculate the energy of the unknown peak.

Analyze the Peak's Shape: Observe the shape of the peak. Is it a sharp, well-defined

Gaussian peak, or is it broad and asymmetric?[1] A backscatter peak, for instance, is

typically broad and appears at energies less than 250 keV.[1][2]

Note the Peak's Intensity: Record the intensity (counts) of the peak. Is it a major peak or a

minor one?

Step 2: Consult Common Causes
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Use the following flowchart to investigate the most common causes of unexpected peaks.

Unexpected Peak Detected

Is the primary source high energy (>1.022 MeV)?

Does the source emit cascading gammas?

No

Consider Escape Peaks (Single/Double)

Yes

Is the peak present in a background spectrum?

No

Consider Sum Peak

Yes

Is there significant shielding or scattering material?

No

Identify as Background Radiation

Yes

Review instrument settings and performance

No

Consider Backscatter Peak or Compton Edge

Yes

Potential Electronic Artifact or Malfunction

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying unexpected peaks.

Step 3: Experimental Verification
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Background Measurement: Acquire a spectrum without the source to identify peaks

originating from natural background radiation or contamination.[3]

Source Position: Change the source-to-detector distance. The intensity of sum peaks is

count-rate dependent and will decrease as the source is moved further away.[4]

Shielding: Modify the shielding configuration. Changes in backscatter peaks may be

observed.

Frequently Asked Questions (FAQs)
Q1: I see a peak at 511 keV that I don't expect from my
source. What is it?
A1: A peak at 511 keV is most likely an annihilation peak. This occurs when a positron, created

from pair production (which happens with gamma rays of energy greater than 1.022 MeV),

annihilates with an electron, producing two 511 keV gamma rays.[1][5] These can be detected

if they reach the detector.

Q2: I have unexpected peaks at energies slightly below
my main photopeaks. What could they be?
A2: These could be escape peaks.

Single Escape Peak: If a high-energy gamma ray (>1.022 MeV) undergoes pair production in

the detector and one of the resulting 511 keV annihilation photons escapes the detector, a

peak will be observed at the original energy minus 511 keV.[1][5][6]

Double Escape Peak: If both 511 keV annihilation photons escape the detector, a peak will

be seen at the original energy minus 1022 keV.[1][5][6]

X-ray Escape Peak: This can occur when a gamma ray causes the emission of a

characteristic X-ray from the detector material itself (e.g., Germanium). If this X-ray escapes

the detector, a small peak will appear at an energy equal to the photopeak energy minus the

energy of the characteristic X-ray of the detector material. For HPGe detectors, this is

typically about 10-12 keV below the photopeak.[5][7]
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Q3: There is a broad, low-energy peak in my spectrum
that doesn't correspond to my source. What is its
origin?
A3: This is likely a backscatter peak. It results from gamma rays from your source that initially

travel away from the detector, Compton scatter off surrounding materials (like shielding) at a

large angle (close to 180 degrees), and are then detected.[1][2][8] The backscatter peak is

typically broad and appears at energies below 250 keV.[1]
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Caption: Origin of a backscatter peak.

Q4: I have a peak at a higher energy than any of the
known emissions from my source. What could be the
cause?
A4: This is likely a sum peak. Sum peaks occur when two or more gamma rays from a single

decay are detected simultaneously (in coincidence).[5][9] The detector registers this as a single

event with an energy equal to the sum of the energies of the individual gamma rays. This is

more common with radionuclides that have cascade transitions.[7][9]

Q5: My spectrum has several unexpected peaks that are
not related to my source. How do I identify them?
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A5: These are likely due to natural background radiation. Common sources include:

Potassium-40 (⁴⁰K), which is present in many materials, including concrete and biological

samples.

Decay products of Uranium (²³⁸U) and Thorium (²³²Th) series, which are present in soil and

building materials.

Cosmic radiation can also contribute to the background spectrum.[10]

Refer to the table below for common background radiation peaks.

Data Presentation
Table 1: Common Natural Background Gamma-Ray Peaks

Isotope Energy (keV) Origin

²¹⁴Pb 242.0, 295.2, 351.9 Uranium-238 decay series[3]

²¹⁴Bi 609.3, 1120.3, 1764.5
Uranium-238 decay series[3]

[10]

²²⁸Ac 338.3, 911.2, 969.0 Thorium-232 decay series[10]

²¹²Pb 238.6 Thorium-232 decay series[10]

²⁰⁸Tl 583.2, 2614.5 Thorium-232 decay series[10]

⁴⁰K 1460.8 Natural Potassium[10]

Annihilation 511.0 Cosmic ray interactions[10]

Experimental Protocols
Protocol 1: Background Spectrum Acquisition

Objective: To identify peaks in the spectrum that are not from the radioactive source.

Methodology:
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Remove the radioactive source from the counting chamber.

Ensure the detector shielding is in the same configuration as for a sample measurement.

Acquire a spectrum for a sufficiently long time to obtain good counting statistics for any

background peaks. A common practice is to count overnight.

Analyze the resulting spectrum to identify the energies of the background peaks. These can

be subtracted from your sample spectrum.

Protocol 2: Investigating Sum Peaks

Objective: To confirm if an unexpected high-energy peak is a sum peak.

Methodology:

Acquire a spectrum with the source at a reference distance from the detector.

Increase the distance between the source and the detector significantly (e.g., double the

distance).

Acquire a second spectrum for the same duration.

Compare the relative intensities of the suspected sum peak to a primary photopeak in both

spectra. The intensity of a sum peak will decrease more rapidly with distance than a primary

photopeak due to the reduced probability of coincident detection.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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